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Compound of Interest

Compound Name: MEN11467

Cat. No.: B1663828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MEN11467 is a potent and highly selective, non-peptide antagonist of the tachykinin neurokinin

1 (NK1) receptor.[1][2] The NK1 receptor, a G protein-coupled receptor, is the primary receptor

for the neuropeptide Substance P. The interaction between Substance P and the NK1 receptor

is implicated in various physiological processes, including pain transmission, inflammation, and

cell proliferation.[1][3][4] By blocking this interaction, MEN11467 serves as a valuable tool for

investigating the roles of the Substance P-NK1 receptor signaling pathway in both normal

physiology and pathological conditions, including cancer. These application notes provide a

detailed protocol for the preparation of MEN11467 stock solutions for use in cell culture

experiments.

Chemical Properties of MEN11467
A summary of the key chemical properties of MEN11467 is provided in the table below.
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Property Value Reference

Molecular Weight 600.75 g/mol [3]
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Experimental Protocols
Preparation of MEN11467 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of MEN11467 in Dimethyl

Sulfoxide (DMSO). DMSO is a common solvent for water-insoluble compounds in cell culture

applications.[5][6][7][8]

Materials:

MEN11467 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Sterile, disposable serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter (optional, for sterilization)

Procedure:
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses when handling MEN11467 and DMSO.

Weighing MEN11467:

Tare a sterile, conical-bottom vial on a calibrated analytical balance.

Carefully weigh out 6.01 mg of MEN11467 powder into the vial. This will be sufficient to

prepare 1 mL of a 10 mM stock solution.

Dissolving in DMSO:

Using a sterile pipette, add 1 mL of anhydrous, cell culture grade DMSO to the vial

containing the MEN11467 powder.

Tightly cap the vial.

Mixing:

Vortex the solution vigorously for 1-2 minutes until the MEN11467 is completely dissolved.

Visually inspect the solution to ensure no solid particles remain.

Sterilization (Optional):

If sterility is a concern, the stock solution can be filter-sterilized using a 0.22 µm syringe

filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term storage.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1663828?utm_src=pdf-body
https://www.benchchem.com/product/b1663828?utm_src=pdf-body
https://www.benchchem.com/product/b1663828?utm_src=pdf-body
https://www.benchchem.com/product/b1663828?utm_src=pdf-body
https://www.benchchem.com/product/b1663828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary of Stock Solution Preparation:

Parameter Value

Compound MEN11467

Solvent Dimethyl Sulfoxide (DMSO)

Stock Concentration 10 mM

Amount of MEN11467 for 1 mL 6.01 mg

Storage Temperature -20°C or -80°C

Experimental Workflow
The following diagram illustrates the workflow for preparing MEN11467 stock solutions.
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Workflow for MEN11467 Stock Solution Preparation and Use.

Mechanism of Action and Signaling Pathway
MEN11467 acts as an antagonist to the tachykinin NK1 receptor. The natural ligand for this

receptor is Substance P. The binding of Substance P to the NK1 receptor activates a G-protein

signaling cascade, primarily through Gαq/11. This leads to the activation of Phospholipase C

(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium

(Ca2+), while DAG activates Protein Kinase C (PKC). The activation of PKC can subsequently

lead to the activation of the Mitogen-Activated Protein Kinase (MAPK) cascade, specifically the

ERK pathway, which is involved in cell proliferation and survival.[1][9][10] As an antagonist,
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MEN11467 blocks the binding of Substance P to the NK1 receptor, thereby inhibiting these

downstream signaling events.

The diagram below illustrates the signaling pathway of the NK1 receptor and the inhibitory

action of MEN11467.
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MEN11467 inhibits the Substance P/NK1 receptor signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1663828?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663828?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573218/
https://www.researchgate.net/figure/Substance-P-activation-of-NK1-receptors-modulates-several-signaling-pathways-1_fig2_281820802
https://pubmed.ncbi.nlm.nih.gov/29345372/
https://pubmed.ncbi.nlm.nih.gov/29345372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943220/
https://www.mdpi.com/2813-2564/1/1/4
https://cdn.caymanchem.com/cdn/insert/14673.pdf
https://cdn.caymanchem.com/cdn/insert/25667.pdf
https://cdn.caymanchem.com/cdn/insert/10217.pdf
https://www.researchgate.net/figure/The-downstream-signaling-pathways-of-the-NK-1-receptor-are-shown-Activation-of-this_fig2_224868624
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3929113/
https://www.benchchem.com/product/b1663828#preparing-men11467-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1663828#preparing-men11467-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1663828#preparing-men11467-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1663828#preparing-men11467-stock-solutions-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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